![molecular formula C12H16O3S B8423320 3-[(4-Methoxyphenyl)methylthio]-2-methylpropanoic acid](/img/structure/B8423320.png)
3-[(4-Methoxyphenyl)methylthio]-2-methylpropanoic acid
Cat. No. B8423320
M. Wt: 240.32 g/mol
InChI Key: MXTKDWZKIQZANR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05648524
Procedure details
To a 25 mL three-necked reaction flask, 4.2 mL (0.03 mole) of p-methoxy-α-toluenethiol, 0.58 g (1.5×10-3 mole) of benzyltriphenyl phosphonium chloride and 15 mL (0.03 mole) of 2N NaOH solution were added. The resulting solution was heated to 82° C. with agitation for one hour. Thereafter, 2.56 mL (0.03 mole) of methacrylic acid were added dropwise to the preheated mixture over a 30 minute period, and the reaction mixture was heated to 125° C. and maintained under reflux for 18 hours.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([CH2:9][SH:10])=[CH:5][CH:4]=1.[OH-].[Na+].[C:13]([OH:18])(=[O:17])[C:14]([CH3:16])=[CH2:15]>[Cl-].C([P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)C1C=CC=CC=1>[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([CH2:9][S:10][CH2:15][CH:14]([CH3:16])[C:13]([OH:18])=[O:17])=[CH:5][CH:4]=1 |f:1.2,4.5|
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Inputs
Step One
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Name
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Quantity
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4.2 mL
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Type
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reactant
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Smiles
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COC1=CC=C(C=C1)CS
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Name
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Quantity
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15 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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0.58 g
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Type
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catalyst
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Smiles
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[Cl-].C(C1=CC=CC=C1)[P+](C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
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Step Two
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Name
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Quantity
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2.56 mL
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Type
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reactant
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Smiles
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C(C(=C)C)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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82 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture was heated to 125° C.
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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maintained
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 18 hours
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Duration
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18 h
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Outcomes
Product
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Name
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Type
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Smiles
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COC1=CC=C(C=C1)CSCC(C(=O)O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
